Cas no 1249817-53-5 (4-(2,2-Dimethylpropyl)-5-ethyl-4h-1,2,4-triazole-3-thiol)

4-(2,2-Dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol is a specialized heterocyclic compound featuring a 1,2,4-triazole core substituted with a thiol group at the 3-position and a 2,2-dimethylpropyl (neopentyl) group at the 4-position. The 5-ethyl substituent enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its thiol functionality allows for further derivatization, enabling the formation of sulfur-containing heterocycles or metal complexes. The neopentyl group contributes to increased stability and lipophilicity, potentially improving bioavailability in drug development. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or biologically active molecules due to its structural versatility.

4-(2,2-Dimethylpropyl)-5-ethyl-4h-1,2,4-triazole-3-thiol structure

1249817-53-5 structure

Product Name:4-(2,2-Dimethylpropyl)-5-ethyl-4h-1,2,4-triazole-3-thiol

CAS No:1249817-53-5

MF:C₉H₁₇N₃S

MW:199.316380262375

CID:5717031

PubChem ID:61167263

Update Time:2025-05-22

4-(2,2-Dimethylpropyl)-5-ethyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol
- 1249817-53-5
- AKOS010413747
- EN300-782115
- 4-(2,2-Dimethylpropyl)-5-ethyl-4h-1,2,4-triazole-3-thiol
- Inchi： 1S/C9H17N3S/c1-5-7-10-11-8(13)12(7)6-9(2,3)4/h5-6H2,1-4H3,(H,11,13)
- InChI Key： RJAOTUJRXFREEW-UHFFFAOYSA-N
- SMILES： S=C1NN=C(CC)N1CC(C)(C)C

Computed Properties

Exact Mass: 199.11431873g/mol
Monoisotopic Mass: 199.11431873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 59.7Å²

4-(2,2-Dimethylpropyl)-5-ethyl-4h-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-782115-1.0g	4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol	1249817-53-5	95%	1.0g	$628.0	2024-05-22
Enamine	EN300-782115-0.05g	4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol	1249817-53-5	95%	0.05g	$528.0	2024-05-22
Enamine	EN300-782115-0.1g	4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol	1249817-53-5	95%	0.1g	$553.0	2024-05-22
Enamine	EN300-782115-0.25g	4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol	1249817-53-5	95%	0.25g	$579.0	2024-05-22
Enamine	EN300-782115-0.5g	4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol	1249817-53-5	95%	0.5g	$603.0	2024-05-22
Enamine	EN300-782115-2.5g	4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol	1249817-53-5	95%	2.5g	$1230.0	2024-05-22
Enamine	EN300-782115-5.0g	4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol	1249817-53-5	95%	5.0g	$1821.0	2024-05-22
Enamine	EN300-782115-10.0g	4-(2,2-dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol	1249817-53-5	95%	10.0g	$2701.0	2024-05-22

4-(2,2-Dimethylpropyl)-5-ethyl-4h-1,2,4-triazole-3-thiol Related Literature

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Additional information on 4-(2,2-Dimethylpropyl)-5-ethyl-4h-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(2,2-Dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 1249817-53-5)

The compound 4-(2,2-Dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 1249817-53-5) is a specialized organic molecule belonging to the 1,2,4-triazole family. Its unique structural features, including the 2,2-dimethylpropyl and ethyl substituents, make it a subject of interest in pharmaceutical and agrochemical research. The presence of the thiol group further enhances its reactivity, enabling diverse applications in drug design and material science. Researchers are increasingly exploring its potential as a building block for bioactive compounds, particularly in the development of enzyme inhibitors and antioxidants.

In recent years, the demand for triazole derivatives like 4-(2,2-Dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol has surged due to their versatility in medicinal chemistry. A trending topic in scientific forums is its role in targeted drug delivery systems, where its lipophilic properties improve cellular uptake. Additionally, its CAS No. 1249817-53-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening projects. Users often inquire about its synthetic pathways, with particular interest in green chemistry approaches to reduce environmental impact during production.

The compound’s molecular stability and low toxicity profile have also sparked discussions in cosmetic science. For instance, its thiol moiety is being studied for skin-conditioning effects, aligning with the growing consumer preference for multifunctional ingredients. SEO analytics reveal related queries such as "4-(2,2-Dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol solubility" and "applications in polymer chemistry," indicating cross-disciplinary appeal. Innovations in nanotechnology further highlight its utility as a surface modifier for nanoparticles.

From a commercial perspective, suppliers of CAS No. 1249817-53-5 emphasize its high purity grades (>98%) for research use. Regulatory compliance, such as REACH certification, is another hot topic among buyers. The compound’s patent landscape shows activity in antifungal and anti-inflammatory formulations, addressing global health challenges like antimicrobial resistance. This aligns with Google Trends data showing increased searches for "triazole-based therapeutics" and "sustainable synthesis methods."

In conclusion, 4-(2,2-Dimethylpropyl)-5-ethyl-4H-1,2,4-triazole-3-thiol represents a convergence of scientific innovation and industrial applicability. Its CAS No. 1249817-53-5 serves as a gateway to advanced studies in drug discovery and material engineering, while user-generated queries reflect evolving market needs. Future research may focus on its synergistic effects with other heterocycles, solidifying its position in cutting-edge chemistry.